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Introduction

Methacrylic anhydride (CAS 760-93-0) is a reactive alpha,beta-unsaturated anhydride. It is a
versatile monomer and a crucial building block in polymer chemistry, finding extensive
application in the synthesis of a wide array of materials, including hydrogels, coatings,
adhesives, and resins.[1][2] Its utility in the biomedical field is of particular note, where it is
employed in the development of drug delivery systems and tissue engineering scaffolds.[1][2]
[3] This technical guide provides a comprehensive overview of the physical and chemical
properties of methacrylic anhydride, detailed experimental protocols, and visualizations of
key chemical processes.

Physical and Chemical Properties

Methacrylic anhydride is a colorless to pale yellow liquid with a pungent odor.[4] It is known
for its high reactivity, particularly its exothermic reaction with water to form methacrylic acid.[5]
The physical and chemical properties of methacrylic anhydride are summarized in the tables
below.

Physical Properties

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1362417?utm_src=pdf-interest
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.atamanchemicals.com/maah-methacrylic-anhydride_u27483/
https://www.tonfengchem.com/producte/Methacrylic%20anhydride.html
https://www.atamanchemicals.com/maah-methacrylic-anhydride_u27483/
https://www.tonfengchem.com/producte/Methacrylic%20anhydride.html
https://www.accscience.com/journal/IJB/articles/online_first/1895
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://cymitquimica.com/cas/760-93-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5317721.htm
https://www.benchchem.com/product/b1362417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CsH1003 [6]
Molecular Weight 154.16 g/mol [6]
Appearance Colorless to pale yellow liquid [4]
Melting Point -20 °C [718]
Boiling Point 87 °C at 13 mmHg [71[8]
Density 1.035 g/mL at 25 °C [6]
Refractive Index (n2°/D) 1.453 [7118]
Vapor Pressure 0.9 hPa at 20 °C

Viscosity 1.85 mma/s [5]
Flash Point 84 °C (184 °F) - closed cup [8]

Water Solubility

98 g/L at 20 °C

[5]

Solubility in Organic Solvents

Miscible with ethanol and ether

(510718l

Chemical Properties
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Property Description Reference

Reacts exothermically with
water to form methacrylic acid.
o ) The reaction can be slow but
Reactivity with Water ] ] [5]
may become violent with local
heating. Acids can accelerate

this reaction.

Stable under recommended
storage conditions. It is

Chemical Stability sensitive to moisture and light. [51[71[8]
Polymerization can be initiated

by heat, light, or peroxides.

Incompatible with strong
Incompatibilities oxidizing agents, strong bases, [5]

acids, alcohols, and amines.

Hazardous Decomposition Upon combustion, it may

Products produce carbon oxides.

Can undergo spontaneous
polymerization, which is
typically inhibited by the

Polymerization yP N Y y y _ [9][10]
addition of stabilizers like
hydroquinone or 2,6-di-tert-

butyl-4-methylphenol.

Experimental Protocols

This section details the methodologies for the synthesis of methacrylic anhydride and the
characterization of its properties.

Synthesis of Methacrylic Anhydride

A common method for the synthesis of methacrylic anhydride involves the reaction of sodium
methacrylate with propionyl chloride in the presence of a polymerization inhibitor.
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Materials:

Sodium methacrylate

Propionyl chloride

Polymerization inhibitor (e.g., hydroquinone)

Reaction kettle with a reflux condenser and distillation apparatus
Procedure:[5][7]

o Combine 1 mole of sodium methacrylate, 3 moles of propionyl chloride, and 0.1 mole of a
polymerization inhibitor in the reaction kettle.

o Heat the mixture to a temperature of 90-100 °C.
 Allow the reaction to reflux for 8 hours.
 After the reflux period, set up the apparatus for distillation.

o Collect the fraction that distills at 100-105 °C. This fraction is methacrylic anhydride.

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:
IH NMR and 13C NMR are used to confirm the chemical structure of methacrylic anhydride.

o Sample Preparation: Dissolve a small amount of methacrylic anhydride in a deuterated
solvent such as chloroform-d (CDCIs).

e 1H NMR Spectroscopy: The *H NMR spectrum of methacrylic anhydride in CDClIs typically
shows signals corresponding to the vinyl protons around 6 5.6—6.4 ppm and the methyl
protons around o 1.9 ppm.[11]

e 13C NMR Spectroscopy: The 13C NMR spectrum will show characteristic peaks for the
carbonyl carbons, olefinic carbons, and the methyl carbon, confirming the anhydride
structure.
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Infrared (IR) Spectroscopy:
IR spectroscopy is used to identify the functional groups present in methacrylic anhydride.

o Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g.,
NacCl or KBr) for analysis.

e Analysis: The IR spectrum of methacrylic anhydride will exhibit strong characteristic
absorption bands for the C=0 stretching of the anhydride group (typically two bands around
1750-1820 cm~t and 1700-1760 cm~1) and the C=C stretching of the vinyl group (around
1635 cm™1).[12][13]

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS can be used to determine the purity of methacrylic anhydride and to identify any
impurities.

o Sample Preparation: A diluted solution of methacrylic anhydride in a suitable volatile
solvent is prepared.

e Analysis: The sample is injected into the gas chromatograph, where it is vaporized and
separated based on its boiling point and affinity for the column's stationary phase. The
separated components then enter the mass spectrometer, which provides a mass spectrum
for each component, allowing for their identification.[14][15]

Visualizations
Synthesis of Methacrylic Anhydride Workflow
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Caption: Workflow for the synthesis of methacrylic anhydride.

Radical Polymerization of Methacrylic Anhydride
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Caption: Radical polymerization of methacrylic anhydride.
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Biological Activity and Applications

While methacrylic anhydride is not known to be directly involved in biological signaling
pathways, its high reactivity makes it a valuable tool for the modification of biopolymers, leading
to materials with significant biomedical applications.

Methacrylated biopolymers, such as methacrylated gelatin (GelMA) and methacrylated
chitosan, are widely used in tissue engineering and drug delivery.[3][16][17] The methacryloyl
groups introduced by reaction with methacrylic anhydride can be photocrosslinked to form
hydrogels with tunable mechanical properties and degradation rates.[3] These hydrogels can
encapsulate cells and bioactive molecules, providing a supportive microenvironment for tissue
regeneration.[3]

Studies have investigated the cytotoxicity of methacrylic acid, the hydrolysis product of
methacrylic anhydride.[18] As with many reactive monomers, methacrylic anhydride itself is
classified as harmful and an irritant, necessitating careful handling.[19][20] The biocompatibility
of the final polymeric materials is a critical consideration in their application and is highly
dependent on the degree of methacrylation and the purity of the polymer.

Logical Relationship in Biomedical Application
Development
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Caption: Development of biomedical applications from methacrylic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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